Cas no 885272-44-6 (7-AMINO-2,3-DIHYDRO-INDOLE-1-CARBOXYLIC ACID TERT-BUTYL ESTER)

• Product Name: 7-AMINO-2,3-DIHYDRO-INDOLE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• CAS No: 885272-44-6
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• MDL: MFCD08059276
• CID: 710904
• PubChem ID: 53249814
• Update Time: 2025-05-24

7-AMINO-2,3-DIHYDRO-INDOLE-1-CARBOXYLIC ACID TERT-BUTYL ESTER Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 7-aminoindoline-1-carboxylate
• 1H-INDOLE-1-CARBOXYLIC ACID,7-AMINO-2,3-DIHYDRO-,1,1-DIMETHYLETHYL ESTER
• 7-Amino-2,3-dihydro-indole-1-carboxylic acid tert-butyl ester
• tert-butyl 7-amino-2,3-dihydroindole-1-carboxylate
• 1-Boc-7-aminoindoline
• tert-Butyl 7-amino-2,3-dihydro-1H-indole-1-carboxylate
• 4187AC
• SY123737
• AM804485
• 1H-INDOLE-1-CARBOXYLIC ACID,7-AMINO-2,3-DIHYDRO-,1
• 1H-Indole-1-carboxylicacid, 7-amino-2,3-dihydro-, 1,1-d
• 1,1-Dimethylethyl 7-amino-2,3-dihydro-1H-indole-1-carboxylate (ACI)
• MFCD08059276
• DTXSID20693054
• AKOS016009454
• 1-Boc-2,3-dihydro-1H-indol-7-amine
• DB-077445
• 1H-Indole-1-carboxylic acid, 7-amino-2,3-dihydro-, 1,1-dimethylethyl ester
• EN300-268867
• AS-39526
• 885272-44-6
• SCHEMBL23293654
• CS-0038743
• Z1342206399
• SB39400
• 7-AMINO-2,3-DIHYDRO-INDOLE-1-CARBOXYLIC ACID TERT-BUTYL ESTER

• MDL： MFCD08059276
• Inchi： 1S/C13H18N2O2/c1-13(2,3)17-12(16)15-8-7-9-5-4-6-10(14)11(9)15/h4-6H,7-8,14H2,1-3H3
• InChI Key： IGGCXTTVKSYIIK-UHFFFAOYSA-N
• SMILES： O=C(N1CCC2C1=C(C=CC=2)N)OC(C)(C)C

Computed Properties

• Exact Mass: 234.13700
• Monoisotopic Mass: 234.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2

Experimental Properties

• PSA: 55.56000
• LogP: 3.21260

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on 7-AMINO-2,3-DIHYDRO-INDOLE-1-CARBOXYLIC ACID TERT-BUTYL ESTER

Introduction to 7-AMINO-2,3-DIHYDRO-INDOLE-1-CARBOXYLIC ACID TERT-BUTYL ESTER (CAS No. 885272-44-6)

7-Amino-2,3-dihydro-indole-1-carboxylic acid tert-butyl ester, identified by the chemical identifier CAS No. 885272-44-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the indole family, a class of heterocyclic aromatic organic compounds that have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The presence of both an amino group and a carboxylic acid ester moiety in its structure makes it a versatile intermediate, facilitating further chemical modifications and functionalization for the synthesis of more complex molecules.

The tert-butyl ester functionality in the name not only influences the physical properties of the compound, such as solubility and stability, but also serves as a crucial handle for synthetic chemists to introduce or remove this group under specific reaction conditions. This feature is particularly valuable in multi-step synthetic routes where selective protection or deprotection is required. The 7-amino group, positioned at the 7th position of the indole ring, is another key feature that contributes to the compound's reactivity and potential biological interactions. Amine groups are well-known for their ability to form hydrogen bonds and participate in various chemical reactions, making them indispensable in the design of bioactive molecules.

Recent advancements in medicinal chemistry have highlighted the importance of indole derivatives in the development of novel therapeutic agents. The indole scaffold is found in numerous pharmacologically active compounds, including those with antimicrobial, anti-inflammatory, and anticancer properties. The structural motif of 7-amino-2,3-dihydro-indole-1-carboxylic acid tert-butyl ester aligns well with this trend, offering a promising platform for further exploration. Researchers have been investigating its potential as a precursor in the synthesis of indole-based drugs that target specific disease pathways.

In particular, studies have demonstrated that modifications at the amino and carboxylic acid positions can significantly alter the biological activity of indole derivatives. The tert-butyl ester group provides stability under various reaction conditions while allowing for selective removal when necessary. This balance between reactivity and stability makes 7-amino-2,3-dihydro-indole-1-carboxylic acid tert-butyl ester a valuable building block in drug discovery programs. Furthermore, its compatibility with modern synthetic techniques such as palladium-catalyzed cross-coupling reactions enhances its utility in constructing complex molecular architectures.

The pharmaceutical industry has shown increasing interest in indole derivatives due to their broad spectrum of biological activities. For instance, indole-based compounds have been reported to exhibit inhibitory effects on enzymes involved in cancer progression, such as tyrosine kinases and proteasomes. Additionally, some indole derivatives have demonstrated efficacy against infectious diseases by interfering with microbial metabolic pathways. Given these findings, 7-amino-2,3-dihydro-indole-1-carboxylic acid tert-butyl ester could serve as a key intermediate in developing new antiviral or antibacterial agents.

From a synthetic chemistry perspective, the preparation of 7-amino-2,3-dihydro-indole-1-carboxylic acid tert-butyl ester involves multi-step processes that require precise control over reaction conditions. The synthesis typically begins with the formation of the indole core through cyclization reactions, followed by functionalization at specific positions using appropriate reagents. The introduction of the amino group at the 7-position and the carboxylic acid tert-butyl ester at the 1-position are critical steps that determine the final structure and properties of the compound. Advances in catalytic methods and green chemistry principles have enabled more efficient and sustainable synthetic routes for this type of compound.

The versatility of 7-amino-2,3-dihydro-indole-1-carboxylic acid tert-butyl ester extends beyond its role as an intermediate in drug synthesis. It has also been explored as a ligand in coordination chemistry, where its ability to bind metal ions can be exploited for applications such as catalysis or material science. The presence of multiple functional groups allows for diverse derivatization strategies, enabling researchers to tailor its properties for specific applications.

In conclusion,7-amino-2,3-dihydro-indole-1-carboxylic acid tert-butyl ester (CAS No. 885272-44-6) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules targeting various diseases. As research continues to uncover new therapeutic opportunities derived from indole derivatives,7-amino-2,3-dihydro-indole-1-carboxylic acid tert-butyl ester is poised to play an important role in future drug development efforts.